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Compound of Interest

Compound Name: Tetrabromobisphenol A-D6

Cat. No.: B13841886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of

Tetrabromobisphenol A-D6 (TBBPA-D6). The information is presented to be a useful

resource for researchers and professionals engaged in scientific and drug development

endeavors where precise molecular weight is critical.

Molecular Structure and Formula
Tetrabromobisphenol A-D6 is a deuterated analog of Tetrabromobisphenol A (TBBPA), a

widely used brominated flame retardant. The "D6" designation indicates that six hydrogen

atoms in the isopropylidene group have been replaced by deuterium atoms. This isotopic

substitution is often utilized in analytical chemistry, particularly in mass spectrometry, to serve

as an internal standard.

The molecular formula for Tetrabromobisphenol A-D6 is C15H6D6Br4O2.[1]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Tetrabromobisphenol A-D6 is detailed below, based on the atomic weights

of Carbon (C), Hydrogen (H), Deuterium (D), Bromine (Br), and Oxygen (O).
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A comprehensive summary of the atomic composition and the contribution of each element to

the total molecular weight is provided in the table below.

Element Symbol Atomic Count
Atomic Weight
( g/mol )

Total Weight
Contribution (
g/mol )

Carbon C 15 12.011 180.165

Hydrogen H 6 1.008 6.048

Deuterium D 6 2.014 12.084

Bromine Br 4 79.904 319.616

Oxygen O 2 15.999 31.998

Total 549.911

The calculated molecular weight of Tetrabromobisphenol A-D6 is 549.911 g/mol . This value

is consistent with the molecular weight of 549.91 provided by chemical suppliers.[1]

Note on Experimental Protocols and Visualizations:

The user's request for detailed experimental protocols and the creation of diagrams for

signaling pathways or experimental workflows is not applicable to the determination of a

compound's molecular weight. Such information is relevant for experimental studies involving

the compound, but not for the fundamental calculation of this intrinsic chemical property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of
Tetrabromobisphenol A-D6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13841886#what-is-the-molecular-weight-of-
tetrabromobisphenol-a-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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